Cas no 1446478-16-5 (Fmoc-N-Et-Phe-OH)
Fmoc-N-Et-Phe-OH Chemical and Physical Properties
Names and Identifiers
-
- N-Fmoc-N-ethyl-L-phenylalanine
- (2S)-2-[ethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]-3-phenylpropanoic acid
- Fmoc-N-Et-Phe-OH
-
- Inchi: 1S/C26H25NO4/c1-2-27(24(25(28)29)16-18-10-4-3-5-11-18)26(30)31-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-24H,2,16-17H2,1H3,(H,28,29)/t24-/m0/s1
- InChI Key: DZDBYCUIFHWWLH-DEOSSOPVSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)N(CC)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Fmoc-N-Et-Phe-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A983164-1g |
N-Fmoc-N-ethyl-L-phenylalanine |
1446478-16-5 | 95% | 1g |
$299.0 | 2024-04-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00799950-1g |
N-Fmoc-N-ethyl-L-phenylalanine |
1446478-16-5 | 95% | 1g |
¥2035.0 | 2024-04-18 | |
| Enamine | EN300-7462186-0.05g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 0.05g |
$186.0 | 2024-05-23 | |
| Enamine | EN300-7462186-0.1g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 0.1g |
$277.0 | 2024-05-23 | |
| Enamine | EN300-7462186-0.25g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 0.25g |
$396.0 | 2024-05-23 | |
| Enamine | EN300-7462186-0.5g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 0.5g |
$624.0 | 2024-05-23 | |
| Enamine | EN300-7462186-1.0g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 1.0g |
$800.0 | 2024-05-23 | |
| Enamine | EN300-7462186-2.5g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 2.5g |
$1568.0 | 2024-05-23 | |
| Enamine | EN300-7462186-5.0g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 5.0g |
$2318.0 | 2024-05-23 | |
| Enamine | EN300-7462186-10.0g |
(2S)-2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-phenylpropanoic acid |
1446478-16-5 | 95% | 10.0g |
$3438.0 | 2024-05-23 |
Fmoc-N-Et-Phe-OH Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Fmoc-N-Et-Phe-OH
Comprehensive Overview of Fmoc-N-Et-Phe-OH (CAS No. 1446478-16-5): Applications and Innovations in Peptide Synthesis
The compound Fmoc-N-Et-Phe-OH (CAS No. 1446478-16-5) is a specialized N-ethylated phenylalanine derivative protected with a 9-fluorenylmethoxycarbonyl (Fmoc) group. This amino acid building block plays a pivotal role in modern solid-phase peptide synthesis (SPPS), particularly in the development of therapeutic peptides and bioconjugates. Its unique structural features, including the ethyl modification on the nitrogen atom, make it invaluable for designing peptides with enhanced metabolic stability and bioavailability.
Recent advancements in peptide-based drug discovery have fueled demand for tailored Fmoc-protected amino acids like Fmoc-N-Et-Phe-OH. Researchers are increasingly focusing on non-natural amino acids to overcome limitations of traditional peptides, such as rapid enzymatic degradation. The CAS 1446478-16-5 compound addresses this need by providing a sterically hindered backbone that resists proteolysis while maintaining structural diversity in peptide design.
The synthesis of Fmoc-N-Et-Phe-OH involves sophisticated organic chemistry techniques, including selective N-alkylation of phenylalanine followed by Fmoc protection. This process yields a high-purity product suitable for automated peptide synthesizers, a critical requirement for pharmaceutical applications. The compound's compatibility with standard SPPS protocols makes it particularly attractive for labs developing peptide therapeutics targeting GPCRs and other biological receptors.
In the context of personalized medicine, Fmoc-N-Et-Phe-OH enables the creation of peptide libraries for high-throughput screening. Its incorporation into peptides can significantly alter pharmacokinetic properties without compromising target binding affinity. This balance makes it valuable for developing next-generation peptide drugs with improved in vivo stability and tissue penetration characteristics.
Quality control of CAS 1446478-16-5 material involves rigorous HPLC analysis and mass spectrometry verification to ensure optimal performance in peptide chain assembly. The compound typically shows excellent coupling efficiency with common activation reagents like HBTU or PyBOP, making it reliable for both research-scale and industrial-scale production of modified peptides.
Beyond pharmaceutical applications, Fmoc-N-Et-Phe-OH finds use in material science for creating bioinspired polymers and self-assembling nanostructures. The aromatic side chain of phenylalanine combined with N-ethyl modification contributes to unique supramolecular interactions, enabling design of functional materials with precise molecular recognition capabilities.
Storage and handling of Fmoc-N-Et-Phe-OH require protection from moisture and light to maintain stability. Proper lyophilization techniques and argon atmosphere storage can significantly extend shelf life. These precautions are especially important for users conducting long-term peptide projects or maintaining research compound libraries.
The growing interest in peptide therapeutics has positioned CAS 1446478-16-5 as a valuable tool for medicinal chemists. Its ability to introduce conformational constraints and hydrophobic character into peptides makes it particularly useful for developing membrane-permeable peptides and protein-protein interaction inhibitors.
Recent publications highlight innovative applications of Fmoc-N-Et-Phe-OH in peptide vaccine development and targeted drug delivery systems. The compound's structural versatility allows creation of peptides with precisely tuned immunogenic properties and cell-penetrating capabilities, addressing current challenges in biopharmaceutical formulation.
For researchers sourcing Fmoc-protected amino acid derivatives, understanding the structure-activity relationship enabled by N-ethyl phenylalanine is crucial. The CAS 1446478-16-5 compound represents an important addition to the toolbox of peptide engineering, offering solutions to common problems in peptide drug development while enabling exploration of novel chemical space in medicinal chemistry.
1446478-16-5 (Fmoc-N-Et-Phe-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)